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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185

Disclaimer: A comprehensive search of publicly available scientific literature and chemical
safety databases has revealed a significant lack of specific health and safety data for Diphenyl
Adipate. There is no registered substance dossier containing detailed toxicological and
ecotoxicological studies available. Therefore, a complete health and safety data sheet with
guantitative data and detailed experimental protocols, as originally requested, cannot be
compiled. This guide provides the limited available information on Diphenyl Adipate and
includes data on its expected hydrolysis products, adipic acid and phenol, for precautionary
purposes. The information on the hydrolysis products should not be used as a direct substitute
for data on Diphenyl Adipate itself.

Chemical Identification and Physicochemical
Properties

Diphenyl adipate is the diphenyl ester of adipic acid.[1][2] It belongs to the family of adipate
esters, which are used in a variety of applications, including as plasticizers.[3]

Table 1: Identification and Physicochemical Properties of Diphenyl Adipate
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Property

Value

Source(s)

Chemical Name

Diphenyl adipate

[1]2]

Diphenyl hexanedioate, Adipic

Synenyms acid, diphenyl ester il
CAS Number 3195-37-7 [1][2]
Molecular Formula C18H180a4 [1][2]
Molecular Weight 298.33 g/mol [1][5]

Physical State

Solid (at standard conditions)

Computed Properties

XLogP3-AA 3.7 [5]
Hydrogen Bond Donor Count 0 [5]
Hydrogen Bond Acceptor
4 [11[5]
Count

Rotatable Bond Count 9 [1]
Topological Polar Surface

polog 52.6 A2 [1]

Area

Hazard Identification and Classification

There is no official GHS classification for Diphenyl Adipate available in the searched

databases.[1] Due to the lack of toxicological data, the hazards of Diphenyl Adipate have not

been formally classified.

Toxicological Information

No specific toxicological studies (e.g., acute toxicity, skin/eye irritation, sensitization,

mutagenicity, carcinogenicity, reproductive toxicity) for Diphenyl Adipate were found in the

comprehensive literature search. In such data-poor situations, one point of consideration is the

potential for the substance to break down (hydrolyze) into its constituent components.
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Hydrolysis

In the presence of water, especially under acidic or basic conditions, esters can undergo

hydrolysis. For Diphenyl Adipate, this reaction would yield adipic acid and phenol.[6]

Hydrolysis of Diphenyl Adipate.

Toxicological Profile of Hydrolysis Products

Given the potential for hydrolysis, the known hazards of adipic acid and phenol are presented

below for informational and precautionary purposes.

Adipic acid is a solid that can cause serious eye irritation.[7][8][9][10] It may also cause skin

and respiratory irritation.[7][11] It is not classified as a skin sensitizer, mutagen, or carcinogen.

[7]

Table 2: Summary of Hazards for Adipic Acid

Endpoint Result Source(s)
Acute Oral Toxicity Not classified as acutely toxic

Skin Corrosion/Irritation May cause slight skin irritation [7]

Serious Eye Damage/Irritation Causes serious eye imiation [71[8][10][11]

(GHS Category 2A)

Respiratory/Skin Sensitization

Not a skin sensitizer

[7]

Germ Cell Mutagenicity

Non-mutagenic

[7]

Carcinogenicity

Not carcinogenic

[7]

Reproductive Toxicity

Not a reproductive or

developmental toxicant

[7]

STOT-Single Exposure

May cause respiratory irritation

[7]

Phenol is a toxic and corrosive substance.[12][13][14] It is toxic if swallowed, in contact with

skin, or if inhaled.[13][14] It causes severe skin burns and eye damage.[13][15] Phenol is also
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suspected of causing genetic defects and may cause damage to organs through prolonged or

repeated exposure.[13][15]

Table 3: Summary of Hazards for Phenol

Endpoint Result Source(s)
Acute Toxicity (Oral, Dermal, )
) Toxic (GHS Category 3) [13][14]
Inhalation)
Causes severe skin burns and
Skin Corrosion/Irritation eye damage (GHS Category [13][15]
1B)
Serious Eye Damage/Irritation Causes severe eye damage [13]
] . o Not known to cause
Respiratory/Skin Sensitization o [15]
sensitization
o Suspected of causing genetic
Germ Cell Mutagenicity [13][14][15]
defects (GHS Category 2)
) o Not classified as a carcinogen
Carcinogenicity [16]
by IARC, NTP, or OSHA
Reproductive Toxicity No definitive classification
) Causes irritation to the
STOT-Single Exposure )
respiratory tract
May cause damage to organs
STOT-Repeated Exposure [13][14]

(GHS Category 2)

First Aid Measures

Due to the lack of specific data for Diphenyl Adipate, first aid measures should be based on

general chemical safety principles and the potential hazards of its hydrolysis products.

 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention, especially
considering the high dermal toxicity of phenol.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.[8][9][10]

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

Handling and Storage

» Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Avoid
ingestion and inhalation. Wash hands thoroughly after handling.[9]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
container tightly closed.[9]

Exposure Controls and Personal Protection

As no occupational exposure limits have been established for Diphenyl Adipate, it is prudent
to handle it with a high degree of caution.

e Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[8][9]

o Skin Protection: Wear chemically resistant gloves and protective clothing to prevent skin
contact.

o Respiratory Protection: If engineering controls do not maintain airborne concentrations to
a low level, a NIOSH-approved respirator may be necessary.

Ecological Information
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No specific ecotoxicological data for Diphenyl Adipate was found. Adipate esters, in general,
are susceptible to hydrolysis in aquatic environments.[3] The ecotoxicity of its hydrolysis
products, particularly phenol, is a concern as phenol is toxic to aquatic life with long-lasting
effects.[13]

Experimental Protocols

No experimental protocols for toxicological or ecotoxicological testing of Diphenyl Adipate
were found in the searched literature. Standardized testing would need to be conducted
according to internationally recognized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD), to generate the necessary data for a
comprehensive hazard assessment.

Conclusion

There is a significant data gap regarding the health and safety of Diphenyl Adipate. While it is
a member of the generally low-toxicity adipate ester family, its hydrolysis to phenol is a point of
concern that warrants cautious handling. A full assessment of its safety requires empirical
testing. Researchers, scientists, and drug development professionals should handle this
substance with appropriate protective measures until more definitive data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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